Cyclohexanecarboxylic acid, 2-[(5-methyl-2-thienyl)sulfonyl]-

Specification

• CAS No.: 893723-13-2
• Molecular Formula: C12H16O4S2
• Molecular Weight: 288.4 g/mol
• IUPAC Name: 2-(5-methylthiophen-2-yl)sulfonylcyclohexane-1-carboxylic acid
• Standard InChI: InChI=1S/C12H16O4S2/c1-8-6-7-11(17-8)18(15,16)10-5-3-2-4-9(10)12(13)14/h6-7,9-10H,2-5H2,1H3,(H,13,14)
• Standard InChI Key: ZZVCMJGYJPHEQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)C2CCCCC2C(=O)O

Introduction

Cyclohexanecarboxylic acid, 2-[(5-methyl-2-thienyl)sulfonyl]- is a complex organic compound featuring a cyclohexane ring with a carboxylic acid group and a sulfonyl group attached to a thienyl moiety. This compound is of significant interest in medicinal chemistry due to its potential therapeutic applications, particularly in treating metabolic diseases by modulating G-protein coupled receptors.

Synthesis

The synthesis of this compound typically involves the reaction of cyclohexanecarboxylic acid with a thienyl sulfonyl chloride derivative. This process requires a base to facilitate the nucleophilic substitution reaction.

Biological Activity and Potential Applications

Research indicates that compounds with similar structures have shown activity against certain metabolic diseases. This is primarily due to their ability to modulate G-protein coupled receptors, which play a crucial role in various biological processes.

Potential Applications

• Metabolic Diseases: The compound has potential therapeutic applications in treating metabolic diseases.

• Pharmaceutical Development: Its unique structure makes it a candidate for further modification and optimization in pharmaceutical development.

Chemical Data

Property	Description
Molecular Formula	Not specified in available sources
Molecular Weight	Not specified in available sources
Synthesis Method	Reaction of cyclohexanecarboxylic acid with thienyl sulfonyl chloride derivative
Potential Applications	Metabolic diseases, pharmaceutical development

Biological Activity

Activity	Description
Metabolic Disease Modulation	Modulates G-protein coupled receptors
Therapeutic Potential	Potential in treating metabolic diseases